Cas no 61187-80-2 (5H-Inden-5-one, 1,2,3,6,7,7a-hexahydro-2,2,4,7a-tetramethyl-)

• Product Name: 5H-Inden-5-one, 1,2,3,6,7,7a-hexahydro-2,2,4,7a-tetramethyl-
• CAS No: 61187-80-2
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 489267
• PubChem ID: 71398484
• Update Time: 2025-04-19

5H-Inden-5-one, 1,2,3,6,7,7a-hexahydro-2,2,4,7a-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Inden-5-one, 1,2,3,6,7,7a-hexahydro-2,2,4,7a-tetramethyl-
• 2,2,4,7a-tetramethyl-1,3,6,7-tetrahydroinden-5-one
• 2,2,4,7a-Tetramethyl-1,2,3,6,7,7a-hexahydro-5H-inden-5-one
• DTXSID50819907
• 61187-80-2

• Inchi： 1S/C13H20O/c1-9-10-7-12(2,3)8-13(10,4)6-5-11(9)14/h5-8H2,1-4H3
• InChI Key： BDESRPSLQVAQLJ-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C)C(=C1C)CC(C)(C)C2

Computed Properties

• Exact Mass: 192.1515
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07